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Compound of Interest

N-(2-aminoethyl)-N-
Compound Name: _
methylcyclohexanamine

Cat. No.: B168494

An In-depth Technical Guide on the Synthesis and Properties of N-(2-aminoethyl)-N-
methylcyclohexanamine

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: N-(2-aminoethyl)-N-methylcyclohexanamine is a chemical compound for
research purposes only. This document is intended for qualified professionals and does not
constitute an endorsement for its use in non-laboratory settings. All procedures should be
carried out in a well-ventilated fume hood with appropriate personal protective equipment.

Introduction

N-(2-aminoethyl)-N-methylcyclohexanamine is a diamine featuring a cyclohexyl group and
an N-methyl-N-ethylamino substituent. Its structure, combining a lipophilic cycloalkane with two
basic nitrogen centers, suggests its potential as a versatile building block in medicinal
chemistry and materials science. The primary and secondary amine functionalities offer
multiple points for derivatization, making it a candidate for the synthesis of complex molecules,
including ligands for metal catalysis, and as a scaffold for novel pharmaceutical agents. This
guide provides a comprehensive overview of a proposed synthetic route, detailed experimental
protocols, and the physicochemical properties of the title compound and its precursors.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b168494?utm_src=pdf-interest
https://www.benchchem.com/product/b168494?utm_src=pdf-body
https://www.benchchem.com/product/b168494?utm_src=pdf-body
https://www.benchchem.com/product/b168494?utm_src=pdf-body
https://www.benchchem.com/product/b168494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis: Reductive Amination

The most direct and efficient synthetic route to N-(2-aminoethyl)-N-methylcyclohexanamine
is the reductive amination of cyclohexanone with N-methylethane-1,2-diamine.[1] This one-pot
reaction involves the initial formation of an imine or enamine intermediate, which is
subsequently reduced in situ to the desired secondary amine.[2] This method is widely favored
for its operational simplicity and the use of readily available starting materials.[3]

A variety of reducing agents can be employed, with sodium triacetoxyborohydride
(NaBH(OACc)3) being a common choice due to its mildness and selectivity for imines over
ketones.[2] Other reducing agents like sodium cyanoborohydride (NaBH3CN) can also be used,
often under slightly acidic conditions to facilitate imine formation.[4]
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Caption: Proposed synthetic pathway for N-(2-aminoethyl)-N-methylcyclohexanamine.

Experimental Protocol

The following is a generalized, representative protocol for the synthesis of N-(2-aminoethyl)-N-
methylcyclohexanamine via reductive amination. Optimization may be required to achieve
higher yields.

Materials:

e Cyclohexanone

e N-methylethane-1,2-diamine

e Sodium triacetoxyborohydride (NaBH(OAC)3)

¢ Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous
o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSOa)
o Ethyl acetate

e Hexanes

Procedure:

» Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), add cyclohexanone (1.0 eq.) and anhydrous dichloromethane (or DCE).

o Amine Addition: Add N-methylethane-1,2-diamine (1.0-1.2 eq.) to the solution and stir for 20-
30 minutes at room temperature to facilitate the formation of the imine/enamine intermediate.

e Reduction: Slowly add sodium triacetoxyborohydride (1.2-1.5 eq.) to the stirring mixture in
portions. The reaction is often exothermic, and the addition rate should be controlled to
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maintain the reaction temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor
the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-
Mass Spectrometry (GC-MS).

Workup: Upon completion, carefully quench the reaction by the slow addition of saturated
aqueous sodium bicarbonate solution. Stir vigorously until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
ethyl acetate (3x).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic
phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under
reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel or by
vacuum distillation to yield the pure N-(2-aminoethyl)-N-methylcyclohexanamine.
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Caption: General experimental workflow for the synthesis.
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Physicochemical Properties

Direct experimental data for N-(2-aminoethyl)-N-methylcyclohexanamine is limited. The

following table summarizes the known properties of the reactants and a structurally related

compound, along with estimated properties for the target molecule.

Cyclohexanon

N-

N-

N-(2-
aminoethyl)-N-

Property methylethane-  methylcyclohe
e o . methylcyclohe
1,2-diamine xylamine .
Xanamine
CAS Number 108-94-1 109-81-9 100-60-7 245487-33-6[5]
Molecular
CeH100 CsH10N2[6][7] C7H15N][8] CoH20N2[5]
Formula
Molecular Weight
98.14 74.12[6] 113.20[8][9] 156.27[5]
(g/mol)
] Colorless to Colorless to pale
Colorless oily ) Colorless to pale o
Appearance o slightly yellow o yellow liquid
liquid o yellow liquid[8] )
liquid[6] (Predicted)
. . ~180-200
Boiling Point (°C)  155.6 114-117[6] 150-160[8] .
(Estimated)
_ ~0.88-0.92
Density (g/cm?3) 0.947 0.850[6] ~0.85-0.90[8] .
(Estimated)
Sparingly soluble Slightly soluble in  Soluble in water
Solubilit in water; miscible  Soluble in water water; soluble in and polar organic
olubili
Y with organic and alcohols[5] organic solvents
solvents solvents[8] (Predicted)
Flash Point (°C) 44 ~41 (106 °F)[6] 45 N/A
Refractive Index
1.450 1.4395[6] ~1.456 N/A

(n20/D)

Properties for the target compound are estimated based on its structure and data from related

compounds.
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Safety and Handling

Hazard Identification:

e N-(2-aminoethyl)-N-methylcyclohexanamine is classified as harmful if swallowed and
causes serious eye damage.[10]

o Based on structurally similar amines, it is expected to be corrosive and may cause severe
skin burns.[11] It may also be flammable.[11]

Precautions:

e Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.[12]
Ensure eyewash stations and safety showers are readily accessible.[11]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[13]

» Handling: Avoid contact with skin, eyes, and clothing.[11] Do not breathe vapors or mist.[12]
Keep away from heat, sparks, and open flames.[13]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11]
First Aid Measures:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.
Seek immediate medical attention.[11]

o Skin: Wash off immediately with plenty of water for at least 15 minutes. Remove all
contaminated clothing. Seek immediate medical attention.[11]

¢ Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.
[11]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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